3-(2-Quinolyl)-DL-alanine
Overview
Description
“3-(2-Quinolyl)-DL-alanine” is a compound with the molecular formula C12H12N2O2 and a molecular weight of 216.24 . It is used in peptide synthesis . The compound is also known as "(2R)-2-amino-3-(2-quinolinyl)propanoic acid" .
Synthesis Analysis
A novel method for the synthesis of 3-(2-quinolyl) chromones from ynones and quinoline N-oxides has been developed . This protocol proceeds under transition metal- and additive-free conditions and can be amplified to the gram level in 91% yield .
Molecular Structure Analysis
The molecular structure of “this compound” is based on structures generated from information available in ECHA’s databases .
Chemical Reactions Analysis
The compound has been involved in a tandem [3+2] cycloaddition/ring-opening/O-arylation from ynones and quinoline N-oxides . This reaction proceeds under transition metal- and additive-free conditions .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Chromones
The compound is used in the synthesis of 3-(2-quinolyl) chromones through a tandem [3+2] cycloaddition/ring-opening/O-arylation from ynones and quinoline N-oxides . This protocol proceeds under transition metal- and additive-free conditions and can be amplified to the gram level in 91% yield .
Ligand for Metal Ions
Quinoline-containing compounds like 3-(2-Quinolyl)-DL-alanine are excellent platforms on which ionophores and sensors for metal ions can be built . Steric and stereochemical effects can be used to modulate the affinity and selectivity of such ligands toward different metal ions .
Modulation of Optical Responses
In metal sensing systems, steric and stereochemical effects can also be used to modulate optical responses of these ligands . This can be particularly useful in the development of new sensor technologies.
Catalysts in Asymmetric Catalysis
Chiral pyridyl- or quinolyl-containing ligands and their metal complexes are used as catalysts in asymmetric catalysis . This is a key process in the production of many pharmaceuticals and fine chemicals.
Metal Ion Binding and Sensing
The compound can be used in the stereochemical approach to achieving selective metal binding and sensing using pyridyl-/quinolyl containing ligands, especially chiral ligands . This can be particularly useful in environmental monitoring and biomedical applications.
Preparation of Other Compounds
2-Quinolinecarboxaldehyde, a related compound, was used in the preparation of 3-(2-quinolyl)-1-phenyl-2-propenone via rapid, tandem aldol-Michael reactions . This suggests that this compound could potentially be used in similar synthetic routes.
Safety and Hazards
properties
IUPAC Name |
2-amino-3-quinolin-2-ylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c13-10(12(15)16)7-9-6-5-8-3-1-2-4-11(8)14-9/h1-6,10H,7,13H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRSSRGSNAKKNNI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=N2)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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